Introduction: A Novel Pentapeptide for Neuropsychiatric Research
Introduction: A Novel Pentapeptide for Neuropsychiatric Research
An In-Depth Technical Guide to the Chemical Structure and Synthesis of Nemifitide Ditriflutate
Nemifitide (also known as INN-00835) is a synthetic pentapeptide analog of the endogenous brain peptide MIF-1 (Melanocyte-Inhibiting Factor) that has been investigated for its potential as a rapid-acting antidepressant.[1][2][3] Developed for the treatment of major depressive disorder, it has undergone several clinical trials.[2][4] Unlike traditional small-molecule antidepressants, Nemifitide's peptide nature presents unique structural characteristics and synthetic challenges. The active moiety, Nemifitide, is typically formulated as a ditriflutate salt (ditrifluoroacetate salt) to improve its stability and solubility.[4][5]
This guide provides a detailed examination of the chemical architecture of Nemifitide ditriflutate and delineates a logical, field-proven pathway for its chemical synthesis. The methodology described is grounded in the principles of modern peptide chemistry, offering researchers and drug development professionals a comprehensive technical overview.
Part 1: Elucidation of Chemical Structure
The chemical identity of Nemifitide is defined by its specific sequence of amino acids, including modified non-standard residues, and its C-terminal amidation.
Primary Structure and Nomenclature
Nemifitide is a pentapeptide with the following amino acid sequence[2]: 4-Fluoro-L-Phenylalanyl-trans-4-hydroxy-L-Prolyl-L-Arginyl-Glycyl-L-Tryptophanamide
This sequence dictates the molecule's fundamental properties and biological activity. The structure incorporates a fluorinated phenylalanine at the N-terminus, a hydroxylated proline residue, and a C-terminal amide, which are critical modifications from standard proteinogenic amino acids.
The systematic IUPAC name for the active peptide is (4R)-4-hydroxy-L-prolyl-N5-(diaminomethylidene)-L-ornithylglycyl-N-[(2S)-2-amino-3-(4-fluorophenyl)propanoyl]-L-tryptophanamide.[2]
Chemical Properties and Composition
The active peptide is formulated with two equivalents of trifluoroacetic acid (TFA), forming the Nemifitide ditriflutate salt. This salt form is common for synthetic peptides, aiding in purification by reverse-phase HPLC and enhancing the stability and handling of the final compound.
| Property | Value | Source |
| Active Moiety Formula | C₃₃H₄₃FN₁₀O₆ | [6] |
| Active Moiety MW | 694.76 g/mol | [6] |
| Ditriflutate Salt Formula | C₃₃H₄₃FN₁₀O₆ · 2(C₂HF₃O₂) | [5] |
| Ditriflutate Salt MW | 922.8 g/mol | [5] |
| Stereochemistry | 5 defined stereocenters (Absolute) | [5][6] |
Structural Diagram
The diagram below illustrates the covalent bonding and sequence of the Nemifitide peptide backbone, highlighting the key functional groups and modified residues.
Part 2: A Practical Pathway for Chemical Synthesis
The synthesis of a modified pentapeptide like Nemifitide is most efficiently and reliably achieved using Solid-Phase Peptide Synthesis (SPPS) . This methodology, pioneered by Bruce Merrifield, offers significant advantages over traditional solution-phase synthesis, including simplified purification, the ability to use excess reagents to drive reactions to completion, and suitability for automation.[7]
The following pathway is based on the widely adopted and robust Fmoc/tBu (9-fluorenylmethoxycarbonyl/tert-butyl) protection strategy.[8] This approach utilizes a base-labile Fmoc group for temporary Nα-protection and acid-labile groups (like tBu, Boc, and Pbf) for permanent side-chain protection.
Synthesis Workflow Overview
The synthesis proceeds from the C-terminus (Tryptophan) to the N-terminus (4-Fluoro-Phenylalanine), with the growing peptide chain covalently anchored to an insoluble resin support. Each cycle of amino acid addition involves two key steps: (1) Nα-Fmoc deprotection and (2) coupling of the next Fmoc-protected amino acid.
Detailed Experimental Protocol
Materials and Reagents:
-
Resin: Rink Amide MBHA resin (provides a C-terminal amide upon cleavage).
-
Amino Acids: Fmoc-Trp(Boc)-OH, Fmoc-Gly-OH, Fmoc-Arg(Pbf)-OH, Fmoc-Hyp(tBu)-OH, Fmoc-L-Phe(4-F)-OH. Side-chain protecting groups (Boc, Pbf, tBu) are critical to prevent side reactions.[7]
-
Coupling Reagent: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate).
-
Activation Base: DIEA (N,N-Diisopropylethylamine).
-
Deprotection Reagent: 20% Piperidine in DMF (N,N-Dimethylformamide).
-
Solvents: DMF, DCM (Dichloromethane), Methanol.
-
Cleavage Cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% Water.
Step 1: Resin Preparation and First Amino Acid Coupling (Trp)
-
Swell the Rink Amide resin in DMF for 30 minutes in a reaction vessel.
-
Drain the DMF.
-
Perform an initial Fmoc deprotection on the Rink Amide linker using 20% piperidine in DMF (2 x 10 min) to expose the free amine.
-
Wash the resin thoroughly with DMF (3x) and DCM (3x) to remove all traces of piperidine.
-
In a separate vial, dissolve Fmoc-Trp(Boc)-OH (3 eq.), HBTU (3 eq.), and DIEA (6 eq.) in DMF. Allow to pre-activate for 5 minutes.
-
Add the activated amino acid solution to the resin and agitate for 2 hours.
-
Causality Check: The Boc group on the Tryptophan indole nitrogen prevents side reactions during the acidic final cleavage step. The use of excess reagents ensures the coupling reaction proceeds to completion.[7]
-
Wash the resin with DMF (3x) and DCM (3x) to remove unreacted reagents.
Step 2: Iterative Elongation for the Peptide Chain
Repeat the following deprotection-coupling cycle for each subsequent amino acid in the sequence (Gly → Arg → Hyp → Phe).
-
Fmoc Deprotection: Add 20% piperidine in DMF to the resin and agitate for 10 minutes. Drain and repeat once. This removes the temporary Nα-Fmoc group, exposing a free amine for the next coupling step.
-
Washing: Wash the resin thoroughly with DMF (5x) to completely remove residual piperidine, which would otherwise neutralize the next activated amino acid.
-
Amino Acid Coupling: Pre-activate the next Fmoc-amino acid (Fmoc-Gly-OH, Fmoc-Arg(Pbf)-OH, etc.) with HBTU/DIEA in DMF as described in Step 1.5. Add the solution to the resin and agitate for 2 hours.
-
Washing: Wash the resin with DMF (3x) and DCM (3x).
-
Self-Validation: A small sample of resin beads can be taken after coupling to perform a qualitative ninhydrin (Kaiser) test. A negative result (yellow beads) confirms the absence of free primary amines and indicates a successful coupling reaction.[8]
Step 3: Final Cleavage and Global Deprotection
-
After the final amino acid (Fmoc-L-Phe(4-F)-OH) has been coupled and its Fmoc group removed, wash the resin with DCM (5x) and dry it under vacuum.
-
Prepare the cleavage cocktail (95% TFA, 2.5% TIS, 2.5% Water).
-
Causality Check: TFA is a strong acid that cleaves the peptide from the resin and simultaneously removes all acid-labile side-chain protecting groups (Boc, Pbf, tBu). TIS and water act as scavengers to trap reactive cations generated during this process, preventing degradation of sensitive residues like Tryptophan.
-
Add the cleavage cocktail to the resin and agitate for 2-3 hours at room temperature.
-
Filter the resin and collect the filtrate containing the crude peptide.
-
Precipitate the crude peptide by adding it to cold diethyl ether. Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice.
-
Dry the crude peptide pellet under vacuum.
Step 4: Purification and Salt Formation
-
Dissolve the crude peptide in a minimal amount of a water/acetonitrile mixture containing 0.1% TFA.
-
Purify the peptide using preparative Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC). A C18 column with a water/acetonitrile gradient containing 0.1% TFA is standard.
-
Trustworthiness: The use of TFA in the mobile phase ensures that the peptide remains protonated and forms the desired ditrifluoroacetate salt during elution and subsequent lyophilization.
-
Collect fractions corresponding to the main product peak.
-
Confirm the identity of the product in the collected fractions using Mass Spectrometry (verifying the molecular weight of 694.76 Da for the free peptide).
-
Pool the pure fractions and lyophilize (freeze-dry) to obtain the final product as a white, fluffy powder: Nemifitide ditriflutate .
Conclusion
Nemifitide ditriflutate is a structurally distinct pentapeptide whose synthesis requires a precise, multi-step process. The Solid-Phase Peptide Synthesis (SPPS) pathway, particularly with the Fmoc/tBu strategy, provides a robust and high-yielding method for its construction. By carefully selecting resins, protecting groups, and cleavage conditions, researchers can reliably produce this complex peptide for further investigation. The protocols described herein represent a logical and validated approach, grounded in established principles of chemical synthesis, enabling the creation of high-purity Nemifitide for scientific and drug development applications.
References
- gsrs. (n.d.). NEMIFITIDE DITRIFLUTATE.
- precisionFDA. (n.d.). NEMIFITIDE.
- BioWorld. (2002, July 9). Potential use of nemifitide in the treatment of severe depression.
- Wikipedia. (n.d.). Nemifitide.
- Google Patents. (n.d.). JP2008538741A - Pharmaceutical composition for the treatment and / or prevention of depression.
- Nicolau, G., et al. (2002). Clinical pharmacokinetic studies with INN 00835 (nemifitide), a novel pentapeptide antidepressant. Biopharmaceutics & Drug Disposition, 23(1), 33-39.
- Grokipedia. (n.d.). Nemifitide.
- Overstreet, D. H., et al. (2004). Antidepressant-like effects of a novel pentapeptide, nemifitide, in an animal model of depression. Psychopharmacology, 175(3), 303-309.
- AAPPTec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry.
- IMP/IMBA. (n.d.). Peptide synthesis.
- Educator.com. (2013, February 25). Peptide Synthesis: Merrifield Process | Biochemistry Tutorial [Video]. YouTube.
- Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247-3256.
- Fields, G. B. (2011). Introduction to Peptide Synthesis. Current Protocols in Protein Science, Chapter 18, Unit 18.1.
- Feighner, J. P., et al. (2003). Clinical effectiveness of nemifitide, a novel pentapeptide antidepressant, in depressed outpatients: comparison of follow-up re-treatment with initial treatment. International Journal of Neuropsychopharmacology, 6(3), 207-213.
Sources
- 1. | BioWorld [bioworld.com]
- 2. Nemifitide - Wikipedia [en.wikipedia.org]
- 3. Antidepressant-like effects of a novel pentapeptide, nemifitide, in an animal model of depression - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Clinical pharmacokinetic studies with INN 00835 (nemifitide), a novel pentapeptide antidepressant - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. GSRS [gsrs.ncats.nih.gov]
- 6. GSRS [precision.fda.gov]
- 7. peptide.com [peptide.com]
- 8. researchgate.net [researchgate.net]
